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Compound of Interest

Compound Name: cis-3-Octene

Cat. No.: B076891

cis-3-Octene is an alkene with the molecular formula CsHie.[1] Its physical properties are
crucial for its handling, purification, and use in chemical synthesis. The boiling point, in
particular, is a key parameter for distillation and for verifying substance purity. A summary of its
key physical properties is presented below.

Table 1: Physical and Chemical Properties of cis-3-Octene

Property Value

Molecular Formula CsHis

Molecular Weight 112.215 g/mol

Boiling Point 123 °C

Melting Point -126 °C[1][2][3][4]
Density 0.72 g/lem3[1][2][3]
Refractive Index 1.4120 to 1.4150[1][2]
Flash Point 17 °C[1][2][3]

Vapor Pressure 17.9 mmHg at 25°C[1][3]
CAS Number 14850-22-7[1][2]

The physical properties of alkenes, such as the boiling point, are primarily influenced by
London dispersion forces.[5] These forces increase with the size and surface area of the
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molecule, which is why the boiling point of alkenes is similar to that of alkanes with the same
number of carbon atoms.[5][6] For isomers, the cis form often has a slightly higher boiling point
than the trans form due to a small net molecular dipole, leading to weak dipole-dipole
interactions in addition to London dispersion forces.[5][6][7]

Experimental Protocols

Accurate determination of the boiling point requires a pure sample and a precise methodology.
The following protocols describe standard procedures for purity assessment and boiling point
measurement.

Purity Assessment

Before measuring the boiling point, it is critical to determine the purity of the cis-3-octene
sample. Impurities can significantly alter the observed boiling point. Gas chromatography (GC)
and Nuclear Magnetic Resonance (NMR) spectroscopy are standard methods for this purpose.

[81[9]
2.1.1 Gas Chromatography (GC) for Purity Analysis

Gas chromatography separates volatile compounds based on their partitioning between a
stationary phase and a mobile gas phase. It is highly effective for analyzing alkene mixtures
and identifying isomers.[10][11]

Methodology:
e Instrument Preparation:

o Column Selection: Use a capillary column with a non-polar or mid-polarity stationary
phase suitable for separating hydrocarbon isomers, such as one based on
polydimethylsiloxane or Carbowax.[12]

o Carrier Gas: Use an inert carrier gas such as Nitrogen (N2) or Helium (He) at a constant
flow rate.[11]

o Temperature Program: Set an initial oven temperature (e.g., 60 °C), followed by a
temperature ramp (e.g., 5 °C/min) to a final temperature (e.g., 180 °C) to ensure
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separation of all volatile components.[11]

o Injector and Detector: Set the injector and Flame lonization Detector (FID) temperatures
significantly higher than the final oven temperature (e.g., 250 °C) to ensure rapid
volatilization of the sample and prevent condensation.

e Sample Preparation:

o Dilute a small amount of the cis-3-octene sample in a suitable volatile solvent (e.g.,
hexane or dichloromethane).

« Injection and Analysis:
o Inject a small volume (e.g., 1 pL) of the prepared sample into the GC inlet.

o Record the chromatogram. The retention time of the major peak will correspond to cis-3-
octene.

o Purity is determined by the relative area of the main peak compared to the total area of all
peaks in the chromatogram. For high-purity samples, the main peak should account for
>95% of the total area.

2.1.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure and can be
used to identify and quantify impurities.[8][13] Both H and 13C NMR are valuable.

Methodology:
e Sample Preparation:

o Dissolve 5-10 mg of the cis-3-octene sample in approximately 0.7 mL of a deuterated
solvent (e.g., CDCIs) in an NMR tube.

o Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical
shift referencing.[14]

o Data Acquisition:
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o Acquire a *H NMR spectrum. The alkenyl protons of cis-3-octene will appear in the
characteristic downfield region (typically 5-6 ppm).[13]

o Acquire a broad-band decoupled 3C NMR spectrum. The sp? hybridized carbons of the
double bond will appear in the 100-150 ppm range.[15]

o Data Analysis:

o Integrate the signals in the *H NMR spectrum. The ratio of the integrals should correspond
to the number of protons in different environments in the molecule.

o The presence of unexpected peaks indicates impurities. The purity can be estimated by
comparing the integration of the impurity peaks to the integration of the main compound
peaks.[9]

o The coupling constants between vicinal alkenyl protons can confirm the cis
stereochemistry (typically 6-14 Hz).[15]

Boiling Point Determination

Once the purity of the sample has been confirmed, its boiling point can be accurately
measured.

2.2.1 Distillation Method

This method is suitable when a sufficient amount of the liquid (>5 mL) is available and if
purification is also desired.[16]

Methodology:

o Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a
distillation head with a port for a thermometer, a condenser, and a receiving flask.

o Sample and Boiling Chips: Place the cis-3-octene sample (at least 5 mL) and a few boiling
chips or a magnetic stir bar into the round-bottom flask to ensure smooth boiling.[16]

o Thermometer Placement: Position the thermometer so that the top of its bulb is level with the
bottom of the side-arm leading to the condenser. This ensures the thermometer measures
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the temperature of the vapor that is in thermal equilibrium with the boiling liquid.[16]

o Heating: Gently heat the flask. As the liquid boils, the vapor will rise, and its temperature will
be recorded by the thermometer.

o Data Recording: When the temperature reading on the thermometer stabilizes while the
liquid is distilling at a steady rate (i.e., condensate is forming on the condenser and dripping
into the receiving flask), record this temperature as the boiling point.[16]

o Pressure Correction: Record the ambient barometric pressure. If the pressure is not at
standard sea level (760 mmHg), the observed boiling point may need to be corrected.

2.2.2 Thiele Tube Method

This micro-scale method is ideal when only a small amount of sample (<1 mL) is available.[16]

Methodology:

o Sample Preparation: Place a small amount (10-20 drops) of the cis-3-octene sample into a
small test tube (a Durham tube or a cut-off NMR tube).

o Capillary Tube: Place a capillary tube, sealed at one end, into the sample tube with the open
end down.

o Apparatus Assembly: Attach the sample tube to a thermometer using a rubber band or wire.
The sample should be level with the thermometer bulb.

e Heating: Insert the assembly into a Thiele tube containing high-boiling mineral oil, ensuring
the sample tube is immersed in the oil.[16]

e Observation: Gently heat the side arm of the Thiele tube. As the temperature rises, air
trapped in the capillary tube will bubble out. Continue heating until a continuous and rapid
stream of bubbles emerges from the capillary tube. This indicates the temperature is just
above the boiling point.

o Data Recording: Stop heating and allow the apparatus to cool slowly. The moment the
bubbling stops and the liquid just begins to enter the capillary tube, record the temperature.
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This is the boiling point, as the pressure of the vapor inside the capillary tube is equal to the
external atmospheric pressure.[16]

Workflow and Logic Diagrams

The following diagram illustrates the logical workflow for the determination and verification of
the boiling point of cis-3-octene.
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Caption: Experimental workflow for purity assessment and boiling point determination of cis-3-
Octene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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